Cas no 517-60-2 (Mellitic Acid)

Mellitic Acid Properties

Names and Identifiers

• Benzene-1,2,3,4,5,6-hexacarboxylic acid
• MELLITIC ACID
• BENZENEHEXACARBOXYLIC ACID
• 1,2,3,4,5,6-Benzenehexacarboxylic acid
• Hexacarboxybenzene
• Mellic acid
• benzenehexacarbonic acid
• Benzenehexacarboxylic Acid
• 1bq4
• benzene hexacarboxylic acid
• AKOS001116892
• CS-0169857
• DTXSID50199650
• EN300-18764
• DB01681
• B0246
• Mellitic acid, 99%
• NSC229358
• Q734078
• YDSWCNNOKPMOTP-UHFFFAOYSA-N
• AS-64036
• CHEBI:41089
• CHEMBL1231329
• NSC-229358
• UNII-P80QSP14DM
• YSWG055
• NS00032334
• MELLITIC ACID [MI]
• Z90123533
• P80QSP14DM
• NSC 229358
• 1,3,4,5,6-Benzenehexacarboxylic acid
• EINECS 208-243-6
• FT-0622642
• 517-60-2
• MFCD00002469
• SCHEMBL22971
• 1,2,3,4,5,6Benzenehexacarboxylic acid
• benzenehexacarboxylate
• DTXCID10122141
• A12594
• +Expand

• MDL： MFCD00002469
• InChIKey： YDSWCNNOKPMOTP-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H6O12/c13-7(14)1-2(8(15)16)4(10(19)20)6(12(23)24)5(11(21)22)3(1)9(17)18/h(H,13,14)(H,15,16)(H,17,18)(H,19,20)(H,21,22)(H,23,24)
• SMILES： C1(=C(C(=C(C(=C1C(=O)O)C(=O)O)C(=O)O)C(=O)O)C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 341.98600
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 6
• Monoisotopic Mass: 341.985926
• Heavy Atom Count: 24
• Complexity: 470
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 224

Experimental Properties

• LogP: -0.12420
• PSA: 223.80000
• Merck: 5825
• Refractive Index: 1.7610 (estimate)
• Boiling Point: 437.66°C (rough estimate)
• Melting Point: >300 °C (lit.)
• Flash Point: 375.9°C
• Solubility: Not determined
• Density: 1.8324 (rough estimate)

Mellitic Acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Risk Phrases： 36/37/38
• Signal Word：Warning

Mellitic Acid Customs Data

• HS CODE：2917399090
• Customs Data：

  China Customs Code:

  2917399090

  Overview:

  2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Other Chemical Reagents